Cas no 85483-00-7 (6,13-Bis(hydroxymethyl)-2,6-dimethyltetracyclo[10.3.1.01,10.02,7]hexadecan-13-ol)

• Product Name: 6,13-Bis(hydroxymethyl)-2,6-dimethyltetracyclo[10.3.1.01,10.02,7]hexadecan-13-ol
• CAS No: 85483-00-7
• Molecular Formula: C₂₀H₃₄O₃
• Molecular Weight: 322.48216676712
• CID: 990558
• PubChem ID: 13671847

6,13-Bis(hydroxymethyl)-2,6-dimethyltetracyclo[10.3.1.01,10.02,7]hexadecan-13-ol Properties

Names and Identifiers

• 3-Deoxyaphidicolin
• 6,13-Bis(hydroxymethyl)-2,6-dimethyltetracyclo[10.3.1.01,10.02,7]hexadecan-13-ol
• DTXSID201006049
• 85483-00-7
• 4,9-Bis(hydroxymethyl)-4,11b-dimethyltetradecahydro-8,11a-methanocyclohepta[a]naphthalen-9-ol
• 8,11a-Methano-11aH-cyclohepta(a)naphthalene-4,9-dimethanol, tetradecahydro-9-hydroxy-4,11b-dimethyl-, (4R-(4alpha,4aalpha,6abeta,8beta,9beta,11abeta,11bbeta))-
• CHEBI:198737
• (1S,2S,6R,7R,10S,12R,13R)-6,13-bis(hydroxymethyl)-2,6-dimethyltetracyclo[10.3.1.01,10.02,7]hexadecan-13-ol
• HB3723

• InChIKey： VHWTVINEPPOCLA-UHFFFAOYSA-N
• Inchi： 1S/C20H34O3/c1-17(12-21)6-3-7-18(2)16(17)5-4-14-10-15-11-19(14,18)8-9-20(15,23)13-22/h14-16,21-23H,3-13H2,1-2H3
• SMILES： OC1(CO)CCC23CC1CC2CCC1C(C)(CO)CCCC31C

Computed Properties

• Exact Mass: 322.250795
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 322.250795
• Heavy Atom Count: 23
• Complexity: 493
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 60.7

Experimental Properties

• Refractive Index: 1.568
• Boiling Point: 467.3°C at 760 mmHg
• Flash Point: 210.2°C
• Density: 1.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aphidicolane and stemodane diterpenoids